Cas no 868214-32-8 (1-5-(2-hydroxy-5-nitrophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one)

• Product Name: 1-5-(2-hydroxy-5-nitrophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one
• CAS No: 868214-32-8
• MF: C₁₆H₁₅N₃O₄S
• MW: 345.373002290726
• CID: 6274794
• PubChem ID: 16257278
• Update Time: 2025-06-23

1-5-(2-hydroxy-5-nitrophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(2-hydroxy-5-nitrophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one
• 1-(5-(2-hydroxy-5-nitrophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one
• 868214-32-8
• SR-01000015088-1
• SR-01000015088
• F1792-0058
• Z57805353
• 1-[5-(2-hydroxy-5-nitrophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]propan-1-one
• AKOS001152246
• AKOS016881992
• 1-[3-(2-hydroxy-5-nitrophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]propan-1-one

• Inchi： 1S/C16H15N3O4S/c1-2-16(21)18-13(9-12(17-18)15-4-3-7-24-15)11-8-10(19(22)23)5-6-14(11)20/h3-8,13,20H,2,9H2,1H3
• InChI Key： WUJQCBQAKUHWKM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(C2C=C(C=CC=2O)[N+](=O)[O-])N(C(CC)=O)N=1

Computed Properties

• Exact Mass: 345.07832714g/mol
• Monoisotopic Mass: 345.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 127Ų

Additional information on 1-5-(2-hydroxy-5-nitrophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one

Introduction to 1-5-(2-hydroxy-5-nitrophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one (CAS No. 868214-32-8)

1-5-(2-hydroxy-5-nitrophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one, also known by its CAS number 868214-32-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring, a thiophene moiety, and a nitro-substituted phenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 1-5-(2-hydroxy-5-nitrophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one involves several steps, including the formation of the pyrazole ring and the subsequent functionalization of the thiophene and phenyl groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic and industrial research.

In terms of its biological activity, 1-5-(2-hydroxy-5-nitrophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one has been studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Furthermore, studies have explored the antioxidant properties of 1-5-(2-hydroxy-5-nitrophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylpropan-1-one. The presence of the hydroxyl group in the phenyl ring contributes to its ability to scavenge free radicals, which can help mitigate oxidative stress and prevent cellular damage. This property makes it a potential therapeutic agent for conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of 1-5-(2-hydroxy-5-nitrophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-ylpropan-one has also been investigated. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

In addition to its anti-inflammatory and antioxidant activities, 1-5-(2-hydroxy-5-nitrophenyl)-3-(thiophen-2-yl)-4,5-dihydro-H-pyrazol--one has shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation.

To further validate these findings, clinical trials are currently underway to assess the safety and efficacy of 1--(hydroxy--nitrophenyl)--(thiophen--yl)--dihydro-H-pyrazol--one in human subjects. Early results from phase I trials have been encouraging, with no major adverse effects reported at therapeutic doses. These trials are essential for determining the optimal dosing regimens and identifying any potential contraindications or interactions with other medications.

The future outlook for 1--(hydroxy--nitrophenyl)--(thiophen--yl)--dihydro-H-pyrazol--one is promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop novel formulations that can improve its bioavailability and stability.

In conclusion, 1--(hydroxy--nitrophenyl)--(thiophen--yl)--dihydro-H-pyrazol--one (CAS No. 868214--) is a multifaceted compound with a wide range of potential applications in medicine. Its unique structural features and diverse biological activities make it a valuable target for further investigation and development in the pharmaceutical industry.